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Compound of Interest

Compound Name: 4-Cyclohexylaniline

Cat. No.: B1222870

An In-Depth Technical Guide to 4-
Cyclohexylaniline

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 4-Cyclohexylaniline, a key
intermediate in the synthesis of various organic compounds. This document details its chemical

identity, physicochemical properties, a detailed experimental protocol for a common
derivatization, and a representative synthetic workflow.

Chemical Identification and Properties

4-Cyclohexylaniline, also known as 4-cyclohexylbenzenamine, is an aromatic amine with a
cyclohexyl substituent. Its unique structural features make it a valuable building block in
medicinal chemistry and materials science.[1][2]

IUPAC Name: 4-cyclohexylaniline[2]

CAS Number: 6373-50-8[2][3]

Physicochemical Data

The following table summarizes the key physical and chemical properties of 4-
Cyclohexylaniline.
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Property Value

Molecular Formula C12H17N

Molecular Weight 175.27 g/mol

Appearance White to yellow to orange to cream to pale
brown crystals or powder

Melting Point 53-56 °C

Boiling Point 166 °C @ 13 mmHg

Density 1.013 g/cm3

Water Solubility Insoluble

pKa 4.96 £+ 0.10 (Predicted)

Synthesis and Production

A common route for the synthesis of 4-Cyclohexylaniline involves the catalytic hydrogenation
of 4-nitrobiphenyl. This process typically utilizes a noble metal catalyst, such as palladium on
carbon (Pd/C), under a hydrogen atmosphere. The reaction proceeds through the reduction of
the nitro group to an amine and the saturation of one of the phenyl rings to a cyclohexyl ring.

Synthetic Workflow

The following diagram illustrates a logical workflow for the synthesis of 4-Cyclohexylaniline
from 4-nitrobiphenyl.
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Synthesis of 4-Cyclohexylaniline

Experimental Protocols
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4-Cyclohexylaniline is a versatile intermediate and can be used in a variety of reactions, such
as nucleophilic acyl substitution to form amides.[4] The following protocol details the N-
acetylation of 4-Cyclohexylaniline to produce N-(4-cyclohexylphenyl)acetamide.

Synthesis of N-(4-cyclohexylphenyl)acetamide

This procedure is adapted from standard N-acetylation protocols for substituted anilines.
Materials:

4-Cyclohexylaniline

Acetic anhydride

Pyridine (or another suitable base)

Dichloromethane (DCM) or other suitable anhydrous solvent

1 M Hydrochloric acid (HCI)

Saturated sodium bicarbonate (NaHCOs) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)
Standard laboratory glassware

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under a
nitrogen atmosphere, dissolve 4-Cyclohexylaniline (1.0 equivalent) in anhydrous
dichloromethane.
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» Addition of Base: Add pyridine (1.2 equivalents) to the solution and stir for 5 minutes at room
temperature.

» Addition of Acylating Agent: Slowly add acetic anhydride (1.1 equivalents) dropwise to the
stirred solution. An ice bath can be used to control the temperature if the reaction is
significantly exothermic.

o Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC) by observing the
consumption of the 4-Cyclohexylaniline starting material. This typically takes 1-3 hours.

o Work-up:
o Once the reaction is complete, transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with 1 M HCI, saturated NaHCOs solution, and finally
with brine.

e Drying and Concentration:
o Separate the organic layer and dry it over anhydrous MgSQOa or NazSOa.
o Filter off the drying agent.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the
crude product.

 Purification: The crude N-(4-cyclohexylphenyl)acetamide can be further purified by
recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate)
or by column chromatography on silica gel.

Safety Information

4-Cyclohexylaniline is harmful if swallowed or in contact with skin. It causes skin and serious
eye irritation and may cause respiratory irritation. Handle with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated
area or a fume hood. In case of contact with eyes, rinse immediately with plenty of water and
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seek medical advice. If inhaled, move to fresh air. If swallowed, call a poison center or doctor if
you feel unwell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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